Purpurin
Purpurin
Purpurin is a trihydroxyanthraquinone derived from anthracene by substitution with oxo groups at C-9 and C-10 and with hydroxy groups at C-1, C-2 and C-4. It has a role as a biological pigment, a histological dye and a plant metabolite.
Purpurin is a natural product found in Rubia argyi, Rubia wallichiana, and other organisms with data available.
See also: Rubia tinctorum root (part of).
Purpurin is a natural product found in Rubia argyi, Rubia wallichiana, and other organisms with data available.
See also: Rubia tinctorum root (part of).
Brand Name:
Vulcanchem
CAS No.:
81-54-9
VCID:
VC21092178
InChI:
InChI=1S/C14H8O5/c15-8-5-9(16)14(19)11-10(8)12(17)6-3-1-2-4-7(6)13(11)18/h1-5,15-16,19H
SMILES:
C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O
Molecular Formula:
C14H8O5
Molecular Weight:
256.21 g/mol
Purpurin
CAS No.: 81-54-9
Cat. No.: VC21092178
Molecular Formula: C14H8O5
Molecular Weight: 256.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Purpurin is a trihydroxyanthraquinone derived from anthracene by substitution with oxo groups at C-9 and C-10 and with hydroxy groups at C-1, C-2 and C-4. It has a role as a biological pigment, a histological dye and a plant metabolite. Purpurin is a natural product found in Rubia argyi, Rubia wallichiana, and other organisms with data available. See also: Rubia tinctorum root (part of). |
|---|---|
| CAS No. | 81-54-9 |
| Molecular Formula | C14H8O5 |
| Molecular Weight | 256.21 g/mol |
| IUPAC Name | 1,2,4-trihydroxyanthracene-9,10-dione |
| Standard InChI | InChI=1S/C14H8O5/c15-8-5-9(16)14(19)11-10(8)12(17)6-3-1-2-4-7(6)13(11)18/h1-5,15-16,19H |
| Standard InChI Key | BBNQQADTFFCFGB-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O |
| Appearance | Assay:≥95%A crystalline solid |
| Melting Point | 259.0 °C |
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